Cas no 1105211-23-1 (1-[(4-fluorophenyl)methyl]-2-oxo-N'-[2-(thiophen-2-yl)acetyl]-1,2-dihydropyridine-3-carbohydrazide)

• Product Name: 1-[(4-fluorophenyl)methyl]-2-oxo-N'-[2-(thiophen-2-yl)acetyl]-1,2-dihydropyridine-3-carbohydrazide
• CAS No: 1105211-23-1
• MF: C₁₉H₁₆FN₃O₃S
• MW: 385.412046432495
• CID: 5449994
• PubChem ID: 30836981
• Update Time: 2025-05-24

1-[(4-fluorophenyl)methyl]-2-oxo-N'-[2-(thiophen-2-yl)acetyl]-1,2-dihydropyridine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Fluorophenyl)methyl]-1,2-dihydro-2-oxo-3-pyridinecarboxylic acid 2-[2-(2-thienyl)acetyl]hydrazide
• 1105211-23-1
• 1-(4-fluorobenzyl)-2-oxo-N'-(2-(thiophen-2-yl)acetyl)-1,2-dihydropyridine-3-carbohydrazide
• VU0506108-1
• AKOS024476581
• F2948-0438
• 1-[(4-fluorophenyl)methyl]-2-oxo-N'-[2-(thiophen-2-yl)acetyl]-1,2-dihydropyridine-3-carbohydrazide
• 1-[(4-fluorophenyl)methyl]-2-oxo-N'-(2-thiophen-2-ylacetyl)pyridine-3-carbohydrazide

• Inchi： 1S/C19H16FN3O3S/c20-14-7-5-13(6-8-14)12-23-9-1-4-16(19(23)26)18(25)22-21-17(24)11-15-3-2-10-27-15/h1-10H,11-12H2,(H,21,24)(H,22,25)
• InChI Key： KHLSIZAZHBKJEF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(NNC(C1=CC=CN(C1=O)CC1C=CC(=CC=1)F)=O)=O

Computed Properties

• Exact Mass: 385.08964072g/mol
• Monoisotopic Mass: 385.08964072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.407±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 706.8±60.0 °C(Predicted)
• pka: 9.03±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 1-[(4-fluorophenyl)methyl]-2-oxo-N'-[2-(thiophen-2-yl)acetyl]-1,2-dihydropyridine-3-carbohydrazide

Introduction to 1-[(4-fluorophenyl)methyl]-2-oxo-N'-[2-(thiophen-2-yl)acetyl]-1,2-dihydropyridine-3-carbohydrazide (CAS No. 1105211-23-1) in Modern Chemical Biology

The compound 1-[(4-fluorophenyl)methyl]-2-oxo-N'-[2-(thiophen-2-yl)acetyl]-1,2-dihydropyridine-3-carbohydrazide, identified by its CAS number 1105211-23-1, represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular medicine. The presence of multiple pharmacophoric groups, including a fluorophenyl moiety, a thiophene ring, and a hydrazide functional group, makes this compound a versatile scaffold for designing novel therapeutic agents.

Recent studies have highlighted the importance of dihydropyridine derivatives in medicinal chemistry, particularly for their role as calcium channel modulators and antihypertensive agents. The structural motif of 1-[(4-fluorophenyl)methyl]-2-oxo-N'-[2-(thiophen-2-yl)acetyl]-1,2-dihydropyridine-3-carbohydrazide incorporates elements that enhance its binding affinity to biological targets. The fluorine atom at the para position of the phenyl ring contributes to metabolic stability and lipophilicity, while the thiophene component introduces electronic properties that can modulate receptor interactions. These features make it an attractive candidate for further exploration in the development of small-molecule drugs.

In the context of contemporary pharmaceutical research, this compound has been investigated for its potential role in addressing neurological disorders. The dihydropyridine core is well-known for its ability to interact with voltage-gated calcium channels, which are critical in neuronal signaling. By incorporating a hydrazide group into the structure, researchers aim to enhance the compound's bioactivity and selectivity. Preliminary in vitro studies suggest that derivatives of this molecule may exhibit neuroprotective properties, making them promising candidates for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-[(4-fluorophenyl)methyl]-2-oxo-N'-[2-(thiophen-2-yl)acetyl]-1,2-dihydropyridine-3-carbohydrazide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted precursors, followed by cyclization to form the dihydropyridine ring system. The introduction of the fluorophenylmethyl group and the thiophene-acetyl moiety are critical steps that require precise control to maintain structural integrity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and confirm molecular structure.

One of the most compelling aspects of this compound is its potential for modulating enzyme activity. The hydrazide functional group is known to participate in covalent binding interactions with enzymes, which can lead to prolonged drug effects. This property is particularly valuable in therapeutic applications where sustained action is desired. Additionally, the presence of both electron-withdrawing and electron-donating groups in the molecule allows for fine-tuning of pharmacokinetic parameters such as solubility and bioavailability. These characteristics make it an excellent candidate for further development into a clinical candidate.

Current research is focused on exploring the pharmacological profile of this compound through both computational modeling and experimental validation. Molecular docking studies have been conducted to predict binding interactions with target proteins, providing insights into potential mechanisms of action. These studies suggest that 1-[(4-fluorophenyl)methyl]-2-oxo-N'-[2-(thiophen-2-yl)acetyl]-1,2-dihydropyridine-3-carbohydrazide may interact with enzymes involved in inflammation and oxidative stress pathways, which are implicated in various chronic diseases.

The compound's structural features also make it amenable to derivatization, allowing researchers to explore a wide range of analogs with tailored properties. By modifying substituents such as the fluorophenylmethyl group or introducing additional functional groups, new derivatives can be synthesized with enhanced potency or selectivity. Such modifications are crucial for optimizing drug candidates for clinical use. Furthermore, the use of green chemistry principles in synthetic methodologies ensures that production processes are environmentally sustainable and scalable.

In conclusion,1-[(4-fluorophenyl)methyl]-2-oxo-N'-[2-(thiophen-2-yl)acetyl]-1,2-dihydropyridine-3-carbohydrazide (CAS No. 1105211-23-1) represents a promising lead compound in pharmaceutical research with significant potential for therapeutic applications. Its unique structural features and favorable pharmacokinetic properties position it as a valuable scaffold for developing novel drugs targeting neurological disorders and other diseases. Continued investigation into its biological activity and synthetic optimization will further elucidate its role in modern medicine.